1-methyl-N-(2-methylbutan-2-yl)-6-oxopyridine-3-carboxamide

• IUPAC Name: 1-methyl-N-(2-methylbutan-2-yl)-6-oxopyridine-3-carboxamide
• InChI: InChI=1S/C12H18N2O2/c1-5-12(2,3)13-11(16)9-6-7-10(15)14(4)8-9/h6-8H,5H2,1-4H3,(H,13,16)
• InChI Key: FQRHORLIJSJURC-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)(C)NC(=O)C1=CN(C(=O)C=C1)C
• Molecular Formula: C12H18N2O2
• Molecular Weight: 222.28 g/mol

Description

1-methyl-N-(2-methylbutan-2-yl)-6-oxopyridine-3-carboxamide is a chemical compound that has been the focus of numerous scientific studies due to its potential applications in various fields. This compound is also known as A-839977 and belongs to the class of pyridine carboxamides.

Mechanism of Action

The mechanism of action of 1-methyl-N-(2-methylbutan-2-yl)-6-oxopyridine-3-carboxamide involves its interaction with the alpha-3-beta-4 nicotinic acetylcholine receptor. This interaction leads to the modulation of pain and addiction pathways in the brain. Studies have also shown that this compound can modulate the release of neurotransmitters such as dopamine and serotonin, which are involved in the regulation of mood and behavior.
Biochemical and Physiological Effects:
Studies have shown that 1-methyl-N-(2-methylbutan-2-yl)-6-oxopyridine-3-carboxamide has several biochemical and physiological effects. This compound has been shown to have analgesic properties, which make it a potential candidate for pain management. This compound has also been shown to have anti-addictive properties, which make it a potential candidate for addiction treatment. Studies have also shown that this compound can improve cognitive function and memory, which make it a potential candidate for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

The advantages of using 1-methyl-N-(2-methylbutan-2-yl)-6-oxopyridine-3-carboxamide in lab experiments include its high potency and selectivity for the alpha-3-beta-4 nicotinic acetylcholine receptor. This compound is also relatively easy to synthesize and purify. However, the limitations of using this compound in lab experiments include its potential toxicity and the lack of long-term safety data.

Future Directions

There are several future directions for research on 1-methyl-N-(2-methylbutan-2-yl)-6-oxopyridine-3-carboxamide. One direction is to investigate the potential applications of this compound in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Another direction is to investigate the potential applications of this compound in the treatment of addiction and pain management. Further research is also needed to investigate the long-term safety and toxicity of this compound.

Synthesis Methods

The synthesis of 1-methyl-N-(2-methylbutan-2-yl)-6-oxopyridine-3-carboxamide is a complex process that involves several steps. The synthesis begins with the reaction of 2-methylbutan-2-ol with acetic anhydride to form 2-methylbutan-2-yl acetate. The next step involves the reaction of 2-methylbutan-2-yl acetate with 3-pyridinecarboxylic acid to form 1-methyl-N-(2-methylbutan-2-yl)-6-oxopyridine-3-carboxamide. The final product is then purified using various techniques such as column chromatography, recrystallization, and distillation.

Scientific Research Applications

1-methyl-N-(2-methylbutan-2-yl)-6-oxopyridine-3-carboxamide has been extensively studied for its potential applications in various fields such as pain management, addiction treatment, and neurological disorders. Studies have shown that this compound has a high affinity for the alpha-3-beta-4 nicotinic acetylcholine receptor, which is involved in the modulation of pain and addiction. This compound has also been shown to have potential applications in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.